Cas no 1219452-97-7 (Propanethioic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (2R)-)

• Product Name: Propanethioic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (2R)-
• CAS No: 1219452-97-7
• MF: C₈H₁₅NO₃S
• MW: 205.274601221085
• CID: 6418465
• PubChem ID: 101502752
• Update Time: 2024-01-16

Propanethioic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Propanethioic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (2R)-
• (R)-2-((tert-Butoxycarbonyl)amino)propanethioic S-acid
• (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanethioic S-acid
• 1219452-97-7
• (R)-2-(tert-Butoxycarbonylamino)propanethioic acid
• (2R)-2-{[(tert-butoxy)carbonyl]amino}propanethioic S-acid
• EN300-6474777

• Inchi： 1S/C8H15NO3S/c1-5(6(10)13)9-7(11)12-8(2,3)4/h5H,1-4H3,(H,9,11)(H,10,13)/t5-/m1/s1
• InChI Key： XOUNMZDIMUZMTD-RXMQYKEDSA-N
• SMILES： C(=S)(O)[C@H](NC(OC(C)(C)C)=O)C

Computed Properties

• Exact Mass: 205.07726451g/mol
• Monoisotopic Mass: 205.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.4Ų

Experimental Properties

• Density: 1.112±0.06 g/cm3(Predicted)
• Boiling Point: 303.5±25.0 °C(Predicted)
• pka: 3.47±0.10(Predicted)